Cas no 2089573-46-4 ((Z)-1-(3-Hydroxyazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one)

• Product Name: (Z)-1-(3-Hydroxyazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one
• CAS No: 2089573-46-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5040167
• Update Time: 2025-10-24

(Z)-1-(3-Hydroxyazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (Z)-1-(3-hydroxyazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one
• (Z)-1-(3-Hydroxyazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one

• Inchi： 1S/C13H15NO2/c1-10(7-11-5-3-2-4-6-11)13(16)14-8-12(15)9-14/h2-7,12,15H,8-9H2,1H3/b10-7-
• InChI Key： SAZPNRXHUCIWOF-YFHOEESVSA-N
• SMILES： OC1CN(C(/C(/C)=C\C2C=CC=CC=2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5

Additional information on (Z)-1-(3-Hydroxyazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one

Introduction to (Z)-1-(3-Hydroxyazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one (CAS No. 2089573-46-4)

(Z)-1-(3-Hydroxyazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With a CAS number of 2089573-46-4, this compound belongs to the class of azetidine derivatives, which are known for their versatility in medicinal chemistry. The presence of both hydroxyl and phenyl groups in its molecular structure suggests a rich chemical reactivity, making it a promising candidate for further investigation in drug discovery and development.

The compound's molecular formula, C₁₅H₁₄O₂, indicates a relatively complex structure with a total of 17 carbon atoms, 14 hydrogen atoms, and two oxygen atoms. The double bond in the propenone moiety and the azetidine ring contribute to its stereochemical diversity, which is often exploited in the design of biologically active molecules. The (Z)-configuration of the double bond is particularly noteworthy, as it can influence the compound's interactions with biological targets, including enzymes and receptors.

In recent years, there has been growing interest in azetidine derivatives due to their potential applications in treating various diseases. For instance, modifications of the azetidine ring have been shown to enhance binding affinity and selectivity towards specific biological targets. This compound, in particular, has been studied for its possible role in modulating inflammatory pathways and neurotransmitter systems. The hydroxyl group at position 3 of the azetidine ring is particularly significant, as it can participate in hydrogen bonding interactions, which are crucial for enzyme-substrate recognition.

One of the most compelling aspects of (Z)-1-(3-hydroxyazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one is its potential as a scaffold for drug design. Researchers have been exploring its ability to interact with various enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. The phenyl group at position 3 adds another layer of complexity, allowing for further functionalization and tuning of its pharmacological properties. This flexibility makes it an attractive candidate for structure-based drug design approaches.

Recent studies have also highlighted the compound's role in preclinical models. In particular, its ability to inhibit certain kinases and phosphodiesterases has been investigated as a potential therapeutic strategy. These kinases are often overexpressed in cancer cells and play a critical role in cell proliferation and survival. By inhibiting these enzymes, (Z)-1-(3-hydroxyazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one could potentially disrupt tumor growth and induce apoptosis.

The synthesis of this compound involves several key steps that require precise control over reaction conditions. The formation of the azetidine ring typically involves cycloaddition reactions between dienophiles and aziridines or intramolecular cyclization reactions. The introduction of the hydroxyl group can be achieved through oxidation or hydrolysis reactions, while the phenyl group can be incorporated via Friedel-Crafts alkylation or other aromatic substitution reactions. Each step must be carefully optimized to ensure high yield and purity.

The pharmacokinetic properties of (Z)-1-(3-hydroxyazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential and safety profile. Preliminary studies suggest that it may exhibit moderate bioavailability due to its lipophilic nature but could be subject to rapid metabolism by cytochrome P450 enzymes.

In conclusion, (Z)-1-(3-hydroxyazetidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for drug design targeting various diseases. As research continues to uncover new applications for this compound, it holds significant promise for improving human health through innovative therapeutic strategies.